Cas no 1357877-42-9 (N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1357877-42-9
• MF: C₂₃H₂₀N₂O₂S
• MW: 388.482104301453
• CID: 5399635
• Update Time: 2025-06-30

N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C23H20N2O2S/c1-16-6-5-7-17(14-16)20-15-28-22(21(20)25-12-3-4-13-25)23(26)24-18-8-10-19(27-2)11-9-18/h3-15H,1-2H3,(H,24,26)
• InChI Key： VYDHGWBONRTMRZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC)C=C2)=O)SC=C(C2=CC=CC(C)=C2)C=1N1C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Introduction to N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1357877-42-9)

N-(4-methoxyphenyl)-4(3-methylphenyl)-3(1H-pyrrol-1-yl)thiophene-2-carboxamide, identified by its CAS number CAS No. 1357877-42-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. The structural composition of this molecule, featuring a thiophene core conjugated with pyrrole and aromatic rings, makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The molecular structure of N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is characterized by its intricate arrangement of heterocyclic and aromatic rings. The presence of a 4-methoxyphenyl group at the N-position suggests potential interactions with biological targets that are influenced by methoxy substitution, a common feature in many bioactive molecules. Similarly, the 3-methylphenyl group and the pyrrole ring contribute to the overall pharmacophoric properties of the compound, enhancing its binding affinity to specific biological receptors.

In recent years, there has been a surge in research focused on thiophene-based compounds due to their diverse pharmacological activities. Thiophenes, as a class of heterocyclic compounds, have shown promise in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of functional groups in N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide may contribute to its unique biological profile, making it a valuable candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the pyrrol-1-yl moiety into the thiophene scaffold is particularly challenging but crucial for achieving the desired biological activity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These synthetic strategies not only highlight the synthetic prowess required to produce such molecules but also underscore the importance of innovative approaches in drug development.

The pharmacological evaluation of N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has revealed intriguing preliminary findings. In vitro studies have demonstrated its potential interaction with various biological targets, including enzymes and receptors implicated in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain kinases, which are key players in cancer signaling pathways. Additionally, its ability to modulate other therapeutic targets makes it a promising candidate for further exploration in drug discovery programs.

The development of novel pharmaceutical agents relies heavily on understanding the structural determinants that govern biological activity. Computational modeling and molecular dynamics simulations have been instrumental in elucidating the binding mode of N-(4-methoxyphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide with its intended targets. These studies provide valuable insights into how modifications at specific positions within the molecule can enhance its potency and selectivity. Such information is critical for optimizing lead compounds into viable drug candidates.

In conclusion, N-(4-methoxyphenyl)-4(3-methylphenyl)-3(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1357877-42-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of therapeutic interventions.